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Cat. No.: B017549 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxytetrahydrofuran
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Hydroxytetrahydrofuran. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Risk Assessment
2-Hydroxytetrahydrofuran is a flammable liquid that poses several health risks. A thorough

risk assessment should be conducted before commencing any work.

Key Hazards:

Flammability: The substance is a highly flammable liquid and vapor.[1][2] Vapors can form

explosive mixtures with air.[3] It is also classified as a combustible liquid.[4][5]

Health Hazards:

Causes skin and serious eye irritation.[2][4]

May lead to respiratory tract irritation.[2][4]

Harmful if ingested.[2]
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Potential for drowsiness or dizziness.[2]

Suspected of causing cancer.[2]

Peroxide Formation: Like its analogue, Tetrahydrofuran (THF), 2-Hydroxytetrahydrofuran
may form explosive peroxides upon exposure to air and light.[2][3] This risk increases with

concentration, such as during distillation.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Hydroxytetrahydrofuran.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI/ISEA Z87.1

standards. A face shield should

be worn over goggles when

there is a significant splash

risk.

To protect against chemical

splashes that can cause

serious eye irritation.[2][3][4]

Skin and Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes

are required.[3]

To prevent skin contact and

protect from fire hazards.

Hand Protection

Use of solvent-resistant gloves

is necessary. Standard nitrile

gloves have a very short

breakthrough time.[3] Consider

using laminate film gloves

(e.g., Ansell Barrier®) or

double-gloving. Always inspect

gloves before use and change

them immediately if

contamination is suspected.[6]

To prevent skin irritation and

absorption.[4][7]

Respiratory Protection

All work should be performed

in a certified chemical fume

hood.[3][4] If a fume hood is

not available or if exposure

limits may be exceeded, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.[6][7][8] A full-face

respirator offers greater

protection.[7]

To prevent inhalation of

vapors, which can cause

respiratory irritation and other

systemic effects.[2][4]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to minimize risks.
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Operational Plan:

Preparation: Before starting work, ensure that a chemical fume hood is operational and that

all necessary PPE is available and in good condition. An eyewash station and safety shower

must be readily accessible.[4]

Handling:

Ground and bond containers when transferring the liquid to prevent static discharge.[9]

Use the smallest practical quantities for the experiment.[3]

Keep the container tightly closed when not in use.[2][4]

Avoid inhalation of vapors and contact with skin and eyes.[4][6]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and

direct sunlight.[2][3][4]

Store in a tightly sealed, air-impermeable container.[3]

Date containers upon receipt and upon opening to monitor for potential peroxide

formation.[3][6]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

acid chlorides.[4]

Peroxide Management:

Whenever possible, purchase 2-Hydroxytetrahydrofuran containing a peroxide inhibitor.[3]

Test for the presence of peroxides periodically (e.g., every 3 months) using peroxide test

strips.[6]

CAUTION: If crystals are observed in the container or around the cap, do not attempt to

open it. This may indicate the formation of explosive peroxides. Contact your institution's
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Environmental Health and Safety (EHS) office immediately for disposal.[3]

Emergency and First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[6]

[10]

In case of a spill, evacuate the area, remove all ignition sources, and ventilate the space. For

small spills, absorb the liquid with an inert material (e.g., sand or earth) and place it in a

suitable, closed container for disposal.[4] For large spills, contact your EHS office.

Disposal Plan
2-Hydroxytetrahydrofuran and any materials contaminated with it must be disposed of as

hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.
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Disposal: Arrange for pickup and disposal through your institution's EHS office. Do not

dispose of it down the drain or with general waste.[4][6]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.[6]

Workflow for Safe Handling of 2-
Hydroxytetrahydrofuran
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Caption: Workflow for the safe handling of 2-Hydroxytetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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